Cas no 785051-41-4 (tert-butyl (3R)-3-ethynylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-ethynylpyrrolidine-1-carboxylate
• CAS No: 785051-41-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 547895
• PubChem ID: 60146032
• Update Time: 2025-04-19

tert-butyl (3R)-3-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-3-Ethynylpyrrolidine
• (3R)-1-N-Boc-3-ethynylpyrrolidine
• 1-Pyrrolidinecarboxylic acid,3-ethynyl-,1,1-dimethylethyl ester,(3R)-
• 1-pyrroli<wbr>
• LogP
• tert-Butyl (3R)-3-ethynylpyrrolidine-1-carboxylate
• SCHEMBL22991886
• DTXSID40733764
• (R)-tert-butyl 3-ethynylpyrrolidine-1-carboxylate
• CS-0079090
• AKOS016005679
• C90222
• 785051-41-4
• tert-butyl (R)-3-ethynylpyrrolidine-1-carboxylate
• DB-075479
• 1-Pyrrolidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-3-ethynylpyrrolidine-1-carboxylate

• MDL： MFCD14155683
• Inchi： 1S/C11H17NO2/c1-5-9-6-7-12(8-9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m0/s1
• InChI Key： KTDGOUSDBBFBRO-VIFPVBQESA-N
• SMILES： O(C(N1CC[C@H](C#C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 249.165°C at 760 mmHg
• Flash Point: 104.491°C
• Refractive Index: 1.492